Cas no 15229-59-1 (Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester)

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester structure
15229-59-1 structure
Product Name:Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester
CAS No:15229-59-1
MF:C21H34O3
MW:334.49286699295
CID:1329532
Update Time:2024-08-18

Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3,5-bis(1,1-dimethylethyl)-4-hydroxy-, hexyl ester
    • Inchi: 1S/C21H34O3/c1-8-9-10-11-12-24-19(23)15-13-16(20(2,3)4)18(22)17(14-15)21(5,6)7/h13-14,22H,8-12H2,1-7H3
    • InChI Key: KXYMTSJTRPVMPI-UHFFFAOYSA-N
    • SMILES: C(OCCCCCC)(=O)C1=CC(C(C)(C)C)=C(O)C(C(C)(C)C)=C1

Experimental Properties

  • Density: 0.979±0.06 g/cm3(Predicted)
  • Melting Point: 73-73.5 °C
  • Boiling Point: 410.2±45.0 °C(Predicted)
  • pka: 9.11±0.40(Predicted)
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